Cas no 921074-48-8 (N-(2-Methylpyrimidin-4-yl)methylethanamine dihydrochloride)

• Product Name: N-(2-Methylpyrimidin-4-yl)methylethanamine dihydrochloride
• CAS No: 921074-48-8
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 2154106
• Update Time: 2025-05-25

N-(2-Methylpyrimidin-4-yl)methylethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl-(2-methyl-pyrimidin-4-ylmethyl)-amine
• N-[(2-methylpyrimidin-4-yl)methyl]ethanamine dihydrochloride
• FOMWIYXVMIKJAU-UHFFFAOYSA-N
• 4-Pyrimidinemethanamine, N-ethyl-2-methyl-
• T4396
• ethyl-(2-methyl-pyrimidin-4-ylmethyl)-amine, AldrichCPR
• ethyl[(2-methylpyrimidin-4-yl)methyl]amine dihydrochloride
• N-(2-Methylpyrimidin-4-yl)methylethanamine dihydrochloride

• Inchi： 1S/C8H13N3/c1-3-9-6-8-4-5-10-7(2)11-8/h4-5,9H,3,6H2,1-2H3
• InChI Key： FOMWIYXVMIKJAU-UHFFFAOYSA-N
• SMILES： N(CC)CC1C=CN=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Topological Polar Surface Area: 37.8

N-(2-Methylpyrimidin-4-yl)methylethanamine dihydrochloride Security Information

• HazardClass：IRRITANT

Additional information on N-(2-Methylpyrimidin-4-yl)methylethanamine dihydrochloride

N-(2-Methylpyrimidin-4-yl)methylethanamine Dihydrochloride: A Comprehensive Overview

N-(2-Methylpyrimidin-4-yl)methylethanamine dihydrochloride, with the CAS number 921074-48-8, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, often referred to as compound 921074-48-8, has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers exploring novel therapeutic agents.

The molecular structure of N-(2-Methylpyrimidin-4-yl)methylethanamine dihydrochloride is characterized by a pyrimidine ring system, which is a heterocyclic aromatic compound. The presence of a methyl group at the 2-position of the pyrimidine ring introduces steric and electronic effects that influence the compound's reactivity and bioavailability. Additionally, the ethanamine moiety attached to the pyrimidine ring contributes to the compound's ability to form hydrogen bonds, a critical factor in its interaction with biological targets.

Recent research has focused on the pharmacokinetic properties of compound 921074-48-8. Studies have demonstrated that this compound exhibits favorable absorption profiles in preclinical models, suggesting potential for oral administration. Furthermore, its metabolic stability has been evaluated, with findings indicating that it undergoes minimal first-pass metabolism, which is advantageous for maintaining consistent plasma levels.

In terms of pharmacodynamics, N-(2-Methylpyrimidin-4-yl)methylethanamine dihydrochloride has shown promise as a modulator of key cellular pathways. Preclinical data suggest that it interacts with specific receptors and enzymes, potentially influencing processes such as signal transduction and gene expression. These findings underscore its potential as a lead compound for the development of treatments targeting diseases such as cancer and inflammatory disorders.

The synthesis of compound 921074-48-8 involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Researchers have optimized synthetic routes to enhance yield and purity, ensuring scalability for potential large-scale production. The use of advanced purification techniques, such as high-performance liquid chromatography (HPLC), has been instrumental in obtaining high-quality samples for further testing.

Safety assessment studies are crucial for evaluating the suitability of N-(2-Methylpyrimidin-4-yl)methylethanamine dihydrochloride as a drug candidate. Toxicological evaluations have been conducted to assess acute and chronic toxicity profiles. Preliminary results indicate that the compound demonstrates a favorable safety profile, with no significant adverse effects observed at therapeutic doses. However, further long-term studies are required to confirm these findings.

In conclusion, N-(2-Methylpyrimidin-4-yl)methylethanamine dihydrochloride, CAS number 921074-48-8, represents a promising compound with diverse applications in drug discovery. Its unique chemical structure, coupled with favorable pharmacokinetic and pharmacodynamic properties, positions it as a valuable tool for researchers in the field. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound holds the promise of contributing significantly to the development of innovative treatments for various medical conditions.